Cas no 2228513-07-1 (methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate)

Methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate is a specialized ester compound featuring a pyrazole core with a vinyl substituent and a hydroxylated butanoate side chain. Its unique structure combines a reactive ethenyl group with a sterically hindered tertiary alcohol, making it a versatile intermediate in organic synthesis. The compound's bifunctional nature allows for selective modifications at both the hydroxyl and vinyl sites, facilitating applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. Its stability under mild conditions and compatibility with diverse reaction conditions enhance its utility in multi-step synthetic routes. The presence of the pyrazole moiety further contributes to potential bioactivity, broadening its relevance in medicinal chemistry research.

methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate structure

2228513-07-1 structure

Product Name:methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate

CAS No:2228513-07-1

MF:C₁₁H₁₆N₂O₃

MW:224.256342887878

CID:6224916

PubChem ID:165685437

Update Time:2025-06-22

methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate
- EN300-1730228
- 2228513-07-1
- Inchi： 1S/C11H16N2O3/c1-5-13-7-8(6-12-13)11(2,3)9(14)10(15)16-4/h5-7,9,14H,1H2,2-4H3
- InChI Key： IWCAWZYLIZRUFP-UHFFFAOYSA-N
- SMILES： OC(C(=O)OC)C(C)(C)C1C=NN(C=C)C=1

Computed Properties

Exact Mass: 224.11609238g/mol
Monoisotopic Mass: 224.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 64.4Å²

methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1730228-0.05g	methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate	2228513-07-1	0.05g	$1750.0	2023-09-20
Enamine	EN300-1730228-0.1g	methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate	2228513-07-1	0.1g	$1834.0	2023-09-20
Enamine	EN300-1730228-0.25g	methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate	2228513-07-1	0.25g	$1917.0	2023-09-20
Enamine	EN300-1730228-0.5g	methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate	2228513-07-1	0.5g	$2000.0	2023-09-20
Enamine	EN300-1730228-1.0g	methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate	2228513-07-1	1g	$2083.0	2023-06-04
Enamine	EN300-1730228-2.5g	methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate	2228513-07-1	2.5g	$4084.0	2023-09-20
Enamine	EN300-1730228-5.0g	methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate	2228513-07-1	5g	$6043.0	2023-06-04
Enamine	EN300-1730228-10.0g	methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate	2228513-07-1	10g	$8961.0	2023-06-04
Enamine	EN300-1730228-1g	methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate	2228513-07-1	1g	$2083.0	2023-09-20
Enamine	EN300-1730228-5g	methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate	2228513-07-1	5g	$6043.0	2023-09-20

methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate Related Literature

1. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
2. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245

Additional information on methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate

Research Brief on Methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate (CAS: 2228513-07-1): Recent Advances and Applications

Methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate (CAS: 2228513-07-1) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole and hydroxybutanoate moieties, exhibits promising biological activities, making it a subject of ongoing investigation for potential therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and pharmacological properties, highlighting its relevance in drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate, emphasizing its role as a key intermediate in the development of novel kinase inhibitors. The study demonstrated that the compound's unique structure allows for selective interactions with specific kinase targets, suggesting its potential in treating diseases such as cancer and inflammatory disorders. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which investigated the compound's mechanism of action in modulating cellular signaling pathways. The study revealed that methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate acts as an allosteric modulator of certain metabolic enzymes, thereby influencing cellular energy homeostasis. These findings open new avenues for targeting metabolic diseases, such as diabetes and obesity, with this compound or its derivatives.

Further research has also explored the compound's potential in agrochemical applications. A 2023 study in Pest Management Science highlighted its efficacy as a precursor for developing environmentally friendly pesticides. The study noted that derivatives of methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate exhibited low toxicity to non-target organisms while maintaining high activity against pest species, aligning with the growing demand for sustainable agricultural solutions.

In conclusion, methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate (CAS: 2228513-07-1) represents a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and biological activities continue to inspire innovative research, positioning it as a valuable candidate for future drug and agrochemical development. Ongoing studies are expected to further elucidate its therapeutic potential and expand its utility across diverse scientific domains.